(E,E,E)-11-(1,3-Benzodioxol-5-yl)-N-(2-methylpropyl)-2,4,10-undecatrienenamide
(E,E,E)-11-(1,3-Benzodioxol-5-yl)-N-(2-methylpropyl)-2,4,10-undecatrienenamide
Pipercide, also known as retrofractamide b, belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms. Pipercide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, pipercide is primarily located in the membrane (predicted from logP). Outside of the human body, pipercide can be found in herbs and spices and pepper (spice). This makes pipercide a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
54794-74-0
VCID:
VC0192128
InChI:
InChI=1S/C22H29NO3/c1-18(2)16-23-22(24)12-10-8-6-4-3-5-7-9-11-19-13-14-20-21(15-19)26-17-25-20/h6,8-15,18H,3-5,7,16-17H2,1-2H3,(H,23,24)/b8-6+,11-9+,12-10+
SMILES:
CC(C)CNC(=O)C=CC=CCCCCC=CC1=CC2=C(C=C1)OCO2
Molecular Formula:
C22H29NO3
Molecular Weight:
355.5 g/mol
(E,E,E)-11-(1,3-Benzodioxol-5-yl)-N-(2-methylpropyl)-2,4,10-undecatrienenamide
CAS No.: 54794-74-0
Natural Products
VCID: VC0192128
Molecular Formula: C22H29NO3
Molecular Weight: 355.5 g/mol
| CAS No. | 54794-74-0 |
|---|---|
| Product Name | (E,E,E)-11-(1,3-Benzodioxol-5-yl)-N-(2-methylpropyl)-2,4,10-undecatrienenamide |
| Molecular Formula | C22H29NO3 |
| Molecular Weight | 355.5 g/mol |
| IUPAC Name | (2E,4E,10E)-11-(1,3-benzodioxol-5-yl)-N-(2-methylpropyl)undeca-2,4,10-trienamide |
| Standard InChI | InChI=1S/C22H29NO3/c1-18(2)16-23-22(24)12-10-8-6-4-3-5-7-9-11-19-13-14-20-21(15-19)26-17-25-20/h6,8-15,18H,3-5,7,16-17H2,1-2H3,(H,23,24)/b8-6+,11-9+,12-10+ |
| Standard InChIKey | RPOYGOULCHMVBB-ADDDGJNWSA-N |
| Isomeric SMILES | CC(C)CNC(=O)/C=C/C=C/C=C/CC/C=C/C1=CC2=C(C=C1)OCO2 |
| SMILES | CC(C)CNC(=O)C=CC=CCCCCC=CC1=CC2=C(C=C1)OCO2 |
| Canonical SMILES | CC(C)CNC(=O)C=CC=CCCCCC=CC1=CC2=C(C=C1)OCO2 |
| Melting Point | 114-115°C |
| Physical Description | Solid |
| Description | Pipercide, also known as retrofractamide b, belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms. Pipercide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, pipercide is primarily located in the membrane (predicted from logP). Outside of the human body, pipercide can be found in herbs and spices and pepper (spice). This makes pipercide a potential biomarker for the consumption of these food products. |
| Synonyms | Retrofractamide B |
| PubChem Compound | 5372162 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume